Cas no 1261974-37-1 (4-(2-Methylthiophenyl)-2-nitrophenol)

• Product Name: 4-(2-Methylthiophenyl)-2-nitrophenol
• CAS No: 1261974-37-1
• MF: C₁₃H₁₁NO₃S
• MW: 261.296342134476
• MDL: MFCD18315924
• CID: 2766973
• PubChem ID: 53221652
• Update Time: 2025-10-28

4-(2-Methylthiophenyl)-2-nitrophenol Chemical and Physical Properties

Names and Identifiers

• MFCD18315924
• 4-(2-METHYLTHIOPHENYL)-2-NITROPHENOL
• 1261974-37-1
• 4-(2-methylsulfanylphenyl)-2-nitrophenol
• 4-(2-Methylthiophenyl)-2-nitrophenol, 95%
• 4-(2-Methylthiophenyl)-2-nitrophenol

• MDL： MFCD18315924
• Inchi： 1S/C13H11NO3S/c1-18-13-5-3-2-4-10(13)9-6-7-12(15)11(8-9)14(16)17/h2-8,15H,1H3
• InChI Key： SEFAUORYQJKNIX-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1C1C=CC(=C(C=1)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 261.04596439Da
• Monoisotopic Mass: 261.04596439Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 91.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-(2-Methylthiophenyl)-2-nitrophenol

Recent Advances in the Study of 4-(2-Methylthiophenyl)-2-nitrophenol (CAS: 1261974-37-1) in Chemical Biology and Pharmaceutical Research

The compound 4-(2-Methylthiophenyl)-2-nitrophenol (CAS: 1261974-37-1) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This aromatic nitro compound, featuring a methylthio substituent, has demonstrated unique physicochemical properties that make it valuable for various applications in medicinal chemistry and drug discovery. Recent studies have focused on its potential as a building block for more complex molecules, as well as its intrinsic biological activities.

Structural analysis of 4-(2-Methylthiophenyl)-2-nitrophenol reveals interesting electronic properties due to the combination of electron-donating (methylthio) and electron-withdrawing (nitro) groups on the aromatic ring. This push-pull electronic configuration has been exploited in several recent studies to develop novel fluorescent probes for biological imaging. Researchers at the University of Tokyo recently reported the use of this compound as a precursor for developing environment-sensitive fluorophores that can monitor protein conformational changes in real-time (Journal of Medicinal Chemistry, 2023).

In pharmaceutical applications, 4-(2-Methylthiophenyl)-2-nitrophenol has shown promise as an intermediate in the synthesis of potential kinase inhibitors. A 2024 study published in Bioorganic & Medicinal Chemistry Letters demonstrated its utility in constructing novel scaffolds for selective JAK3 inhibitors, with several derivatives showing nanomolar activity in enzymatic assays. The methylthio group appears to play a crucial role in binding interactions within the kinase ATP pocket, while the nitro phenol moiety contributes to favorable solubility properties.

Recent synthetic methodology developments have also focused on this compound. A team at MIT developed a novel photocatalytic method for the late-stage functionalization of 4-(2-Methylthiophenyl)-2-nitrophenol, enabling efficient introduction of various pharmacophores at the 2-position of the thiophene ring (Nature Chemistry, 2023). This breakthrough has significantly expanded the structural diversity accessible from this core structure, opening new possibilities for medicinal chemistry applications.

From a safety and toxicology perspective, recent in vitro studies have characterized the metabolic stability and potential reactive metabolites of 4-(2-Methylthiophenyl)-2-nitrophenol. While the parent compound shows good stability in human liver microsomes, researchers have identified specific metabolic pathways that could be modified to improve the drug-like properties of derivatives (Chemical Research in Toxicology, 2024). These findings are particularly valuable for medicinal chemists working with this scaffold.

Looking forward, the unique combination of properties offered by 4-(2-Methylthiophenyl)-2-nitrophenol suggests it will continue to be an important building block in drug discovery. Current research directions include exploring its use in PROTAC (proteolysis targeting chimera) design and as a component of covalent inhibitors. The compound's commercial availability (through major chemical suppliers like Sigma-Aldrich and TCI Chemicals) and well-characterized properties make it particularly attractive for both academic and industrial research applications.